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Compound of Interest

Compound Name: CI-949

Cat. No.: B1214535 Get Quote

Essential Safety and Handling Guide for CI-949
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of CI-949. The information is intended to support laboratory

safety and chemical management, ensuring the well-being of personnel and the integrity of

research.

Chemical Identification:

Name: CI-949

Synonyms: 3-isopropoxy-5-methoxy-1-phenyl-N-(1H-tetrazol-5-yl)-1H-indole-2-carboxamide

CAS Number: 104961-19-5

Molecular Formula: C₂₀H₂₀N₆O₃

Molecular Weight: 392.41 g/mol

Personal Protective Equipment (PPE)
While one Safety Data Sheet (SDS) for CI-949 classifies it as not a hazardous substance or

mixture, it is crucial to adhere to standard laboratory safety practices. The following PPE is
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recommended to minimize exposure and ensure safe handling.

PPE Category Item Specification/Standard

Eye Protection Safety Glasses or Goggles
ANSI Z87.1 certified, providing

splash and impact protection.

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Body Protection Laboratory Coat
Standard, long-sleeved lab

coat.

Respiratory Not generally required

Use in a well-ventilated area. A

respirator may be necessary if

aerosols are generated or if

working in a poorly ventilated

space.

Operational Plans
Adherence to proper operational procedures is fundamental to laboratory safety.

Handling:

Avoid contact with eyes and skin.

Do not breathe dust or aerosols.

Handle in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Wash hands thoroughly after handling.[1][2]

Keep containers tightly sealed when not in use.

Storage:

Store in a cool, dry place.
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Keep away from incompatible materials.

Ensure the storage area is well-ventilated.

Disposal Plan
Proper disposal of CI-949 and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused CI-949

Dispose of as chemical waste in accordance

with local, state, and federal regulations.

Contact your institution's Environmental Health

and Safety (EHS) office for specific guidance.

Contaminated Materials

Items such as gloves, paper towels, and empty

containers should be collected in a designated

hazardous waste container and disposed of

according to institutional protocols.[3]

Solutions of CI-949

Do not pour down the drain. Collect in a sealed,

properly labeled waste container for chemical

waste disposal.

Spill Response Protocol
In the event of a CI-949 spill, follow these step-by-step procedures to ensure a safe and

effective cleanup.

Immediate Actions Cleanup Procedure Post-Cleanup

Alert Others in the Area Evacuate Immediate Area (if necessary)

Assess spill size
and potential hazard Don Appropriate PPEPrepare for cleanup Contain the Spill

(Use absorbent material) Absorb the Spilled Material Collect Contaminated Material Decontaminate the Area Dispose of Waste Properly Report the Incident
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Click to download full resolution via product page

Caption: Workflow for handling a CI-949 spill.

Experimental Protocols Cited

While specific experimental protocols for the handling of CI-949 are not detailed in publicly

available safety documents, a study on its immunotoxic properties provides some insight into

its use in a research context. In this study, Wistar rats were administered CI-949 daily for 21

days via gavage.[4] This indicates that the substance can be formulated for oral administration

in animal models. Any such formulation should be prepared in a fume hood with appropriate

PPE to avoid inhalation of the powder.

Toxicology Summary

Studies have been conducted to assess the toxicity of CI-949. One study investigated the

immunotoxic properties in rats and found that at a dose of 100 mg/kg/day, it had some

stimulating effect on antibody production and NKC cytotoxicity, but no consistent

immunomodulation was observed.[4] A significant increase in liver weight was noted at this

dose.[4] It is important to be aware of these potential biological effects when handling the

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling CI-949].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214535#personal-protective-equipment-for-
handling-ci-949]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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